Cas no 1984063-13-9 (4-(7-Bromoimidazo1,2-apyridin-2-yl)benzonitrile)

• Product Name: 4-(7-Bromoimidazo1,2-apyridin-2-yl)benzonitrile
• CAS No: 1984063-13-9
• MF: C₁₄H₈BrN₃
• MW: 298.137421607971
• MDL: MFCD28992257
• CID: 4710165
• Update Time: 2025-09-25

4-(7-Bromoimidazo1,2-apyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(7-Bromoimidazo[1,2-a]pyridin-2-yl)benzonitrile
• 4-{7-bromoimidazo[1,2-a]pyridin-2-yl}benzonitrile
• 4-(7-Bromoimidazo1,2-apyridin-2-yl)benzonitrile

• MDL： MFCD28992257
• Inchi： 1S/C14H8BrN3/c15-12-5-6-18-9-13(17-14(18)7-12)11-3-1-10(8-16)2-4-11/h1-7,9H
• InChI Key： IQKVWPWKOVXQRF-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=C(C3C=CC(C#N)=CC=3)N=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Topological Polar Surface Area: 41.1

Additional information on 4-(7-Bromoimidazo1,2-apyridin-2-yl)benzonitrile

Introduction to 4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile (CAS No. 1984063-13-9)

4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile, identified by the CAS number 1984063-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of imidazopyridine derivatives, a heterocyclic structure known for its versatile biological activities. The presence of both bromo and nitrile functional groups on the imidazopyridine core enhances its reactivity, making it a valuable scaffold for drug discovery and development.

The imidazo[1,2-apyridine core is a privileged structure in medicinal chemistry, exhibiting a wide range of pharmacological properties. It has been extensively studied for its potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of a bromo substituent at the 7-position of the imidazopyridine ring further modulates its electronic properties, enabling selective interactions with biological targets. Additionally, the benzonitrile moiety at the 4-position contributes to the compound's solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting kinases and other enzyme families involved in disease progression. 4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile has been identified as a promising lead compound in this context. Preclinical studies have demonstrated its efficacy in inhibiting specific kinases by binding to their active sites and disrupting their normal function. This mechanism of action makes it particularly relevant for the development of targeted therapies against cancers and inflammatory diseases.

One of the most compelling aspects of 4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile is its structural versatility. Medicinal chemists have leveraged this compound as a starting point for generating libraries of derivatives with enhanced pharmacological profiles. By modifying various substituents on the core structure, researchers can fine-tune properties such as potency, selectivity, and pharmacokinetic behavior. This approach has led to several high-quality candidates entering clinical trials for various therapeutic indications.

The synthesis of 4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile involves multi-step organic transformations that require precise control over reaction conditions. The bromination step at the 7-position of the imidazopyridine ring is particularly critical and must be optimized to ensure high yield and purity. Similarly, the introduction of the benzonitrile group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

The biological activity of 4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile has been extensively evaluated in vitro and in vivo. Initial studies have shown that it exhibits potent inhibitory effects on several kinases, including those overexpressed in cancer cells. These findings have prompted further investigation into its potential as an anticancer agent. Additionally, preclinical data suggest that it may have anti-inflammatory properties by modulating immune responses through interactions with specific signaling pathways.

Recent publications highlight the use of 4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile as a tool compound in drug discovery efforts aimed at identifying novel therapeutic targets. Its unique structural features make it an ideal candidate for fragment-based drug design (FBDD), where small molecules are used to identify binding pockets on biological targets. By employing FBDD strategies with this compound, researchers have uncovered new insights into enzyme mechanisms and identified lead compounds for further optimization.

The pharmaceutical industry has taken note of the potential of 4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile and is actively exploring its applications in developing new drugs. Several companies have initiated programs to synthesize analogs with improved pharmacokinetic profiles and reduced toxicity. These efforts are part of a broader trend toward developing precision medicines that target specific disease mechanisms with high selectivity.

As our understanding of disease biology continues to evolve, compounds like 4-(7-Bromoimidazo[1,2-apyridin-2-yl)benzonitrile will play an increasingly important role in therapeutic development. Their ability to modulate complex biological pathways makes them valuable tools for addressing unmet medical needs across multiple therapeutic areas. Continued research into their mechanisms of action and optimization strategies will further enhance their potential as next-generation therapeutics.